N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide

• IUPAC Name: N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C13H15N3O/c1-9-13(14-11(3)17)10(2)16(15-9)12-7-5-4-6-8-12/h4-8H,1-3H3,(H,14,17)
• InChI Key: ODEQFOQBTWSUGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)NC(=O)C
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide, also known as DMPA, is a chemical compound with potential applications in scientific research. DMPA is a pyrazole derivative, which has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide is not fully understood. However, it has been suggested that N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide may act by inhibiting the cyclooxygenase (COX) pathway, which is involved in the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide may also act by inhibiting the expression of certain genes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has also been shown to inhibit the growth of cancer cells in vitro. However, the biochemical and physiological effects of N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide in humans are not well understood.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity yield. N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide is also stable under normal lab conditions. However, N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has some limitations. It is not water-soluble, which may limit its use in certain experiments. N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide also has a short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for research on N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide. One area of research is the development of more efficient synthesis methods for N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide. Another area of research is the investigation of the biochemical and physiological effects of N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide in humans. Further research is also needed to determine the optimal dosing and administration of N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide for therapeutic use. Finally, the potential use of N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide in the treatment of other diseases, such as neurodegenerative diseases, should be investigated.
Conclusion:
In conclusion, N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide is a chemical compound with potential applications in scientific research. N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has been synthesized using various methods and has been shown to possess anti-inflammatory, analgesic, and antipyretic activities. N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has also been investigated for its potential use in the treatment of cancer. Future research is needed to further investigate the biochemical and physiological effects of N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide in humans and to determine its optimal dosing and administration for therapeutic use.

Synthesis Methods

N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide can be synthesized using different methods, including the reaction of 3,5-dimethyl-1-phenylpyrazole with acetic anhydride in the presence of a catalyst, or the reaction of 3,5-dimethyl-1-phenylpyrazole with acetyl chloride in the presence of a base. The yield and purity of N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide can be improved by using different solvents and reaction conditions.

Scientific Research Applications

N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has been reported to possess anti-inflammatory, analgesic, and antipyretic activities. N-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetamide has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.